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Compound of Interest

Compound Name: 4-(2-Thiazolyl)phenol

CAS No.: 81015-49-8

Cat. No.: B1296118

Get Quote

Application Note & Protocol
Title: A Validated Reversed-Phase HPLC-UV Method for the Quantification of 4-(2-
Thiazolyl)phenol

Abstract
This document provides a comprehensive, validated analytical method for the quantitative

determination of 4-(2-Thiazolyl)phenol in solution. The method utilizes Reversed-Phase High-

Performance Liquid Chromatography (RP-HPLC) with UV detection, a robust and widely

accessible technique in analytical laboratories. This guide is intended for researchers,

scientists, and drug development professionals requiring a reliable method for purity

assessment, stability testing, or pharmacokinetic analysis of this compound. The protocol

herein is developed based on the physicochemical properties of the analyte and is validated

according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4]
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4-(2-Thiazolyl)phenol is a heterocyclic compound featuring a phenol ring linked to a thiazole

moiety. This structural motif is of significant interest in medicinal chemistry and materials

science. Accurate quantification is critical for quality control of starting materials, monitoring

chemical reactions, and assessing the purity of the final compound.

The selection of RP-HPLC is based on the molecule's characteristics. Its aromatic nature and

moderate polarity make it an ideal candidate for separation on a nonpolar stationary phase,

such as C18. The conjugated system of the phenol and thiazole rings provides strong

ultraviolet (UV) absorbance, enabling sensitive detection.[5][6] The phenolic hydroxyl group

(pKa ≈ 10) necessitates a controlled mobile phase pH to ensure a consistent, non-ionized

state, which is crucial for achieving sharp, symmetrical peaks and reproducible retention times.

[7] This method has been designed to be specific, linear, accurate, precise, and robust.

Physicochemical Properties of 4-(2-Thiazolyl)phenol
A thorough understanding of the analyte's properties is fundamental to rational method

development.
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Property Value Source

Chemical Structure -

CAS Number 81015-49-8 [8][9]

Molecular Formula C₉H₇NOS [8][9]

Molecular Weight 177.22 g/mol [8][9]

Appearance
White to off-white crystalline

solid
Assumed

pKa (Phenolic -OH) ~10 (Estimated) [7]

UV λmax ~270-300 nm (Estimated) [10][11]

Solubility

Soluble in organic solvents

(e.g., Methanol, Acetonitrile,

DMSO)

[12]

Principle of the Method
The method employs isocratic reversed-phase chromatography. The sample is dissolved in a

suitable diluent and injected into the HPLC system. The separation is achieved on a C18

stationary phase using a buffered mobile phase consisting of acetonitrile and water. The acidic

pH of the mobile phase suppresses the ionization of the phenolic hydroxyl group, ensuring

optimal interaction with the stationary phase and leading to a well-retained, symmetrical peak.

Quantification is performed by measuring the peak area at the analyte's UV absorbance

maximum, determined using a Diode Array Detector (DAD), and comparing it against a

calibration curve constructed from reference standards.[13][14][15]

Instrumentation, Reagents, and Materials
Instrumentation:
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HPLC system with a binary or quaternary pump, autosampler, column thermostat, and a

Diode Array Detector (DAD) or UV-Vis detector.

Analytical balance (0.01 mg readability).

pH meter.

Sonicator.

Data acquisition and processing software (e.g., Chromeleon™, Empower™).

Reagents:

4-(2-Thiazolyl)phenol reference standard (>97% purity).[8]

Acetonitrile (HPLC grade).

Methanol (HPLC grade).

Water (HPLC or Milli-Q grade).

Formic acid (or Phosphoric acid, ACS grade).

Materials:

Volumetric flasks (Class A).

Pipettes (Class A).

Autosampler vials with septa.

Syringe filters (0.22 µm or 0.45 µm, PTFE or Nylon).

Analytical column: C18, 4.6 x 150 mm, 5 µm particle size (e.g., Waters Sunfire™, Agilent

Zorbax, or equivalent).[6]

Detailed Protocols
Preparation of Mobile Phase
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Prepare an aqueous solution of 0.1% (v/v) formic acid. To do this, add 1.0 mL of formic acid

to a 1 L volumetric flask and bring to volume with HPLC-grade water.

Filter the aqueous solution through a 0.45 µm filter.

The mobile phase is a mixture of 0.1% formic acid in water (Solvent A) and Acetonitrile

(Solvent B). For this isocratic method, pre-mix Solvent A and Solvent B in a 60:40 (v/v) ratio.

Degas the final mobile phase by sonication for 15-20 minutes or by using an inline degasser.

Causality: The acidic pH ensures that the phenolic hydroxyl group (pKa ~10) is fully

protonated, preventing peak tailing and improving retention on the C18 column.

Acetonitrile is chosen as the organic modifier for its low viscosity and UV transparency.

Preparation of Standard Solutions
Standard Stock Solution (1000 µg/mL):

Accurately weigh approximately 25 mg of 4-(2-Thiazolyl)phenol reference standard into a

25 mL volumetric flask.

Dissolve and bring to volume with methanol. Sonicate briefly if needed to ensure complete

dissolution. This is your stock solution.

Working Standard Solutions (for Calibration):

Perform serial dilutions from the stock solution using the mobile phase (60:40 Water:ACN

with 0.1% Formic Acid) as the diluent to prepare a series of calibration standards. A

suggested range is 1, 5, 10, 25, 50, and 100 µg/mL.

Preparation of Sample Solutions (Assay)
Accurately weigh a sample containing an expected amount of 4-(2-Thiazolyl)phenol to
achieve a final concentration within the calibration range (e.g., ~25 µg/mL).

Dissolve the sample in a known volume of methanol.

Dilute further with the mobile phase as necessary to reach the target concentration.
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Filter the final solution through a 0.45 µm syringe filter into an HPLC vial before analysis.

HPLC Instrumental Method
The following table outlines the instrumental parameters for the analysis.

Parameter Condition

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase
60:40 (v/v) Water (0.1% Formic Acid) :

Acetonitrile

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detector DAD/UV

Detection Wavelength
Determine λmax (approx. 285 nm), monitor at

this wavelength

Run Time 10 minutes

Method Validation Protocol
This method must be validated to ensure it is suitable for its intended purpose, in accordance

with ICH Q2(R1) guidelines.[1][2][4]

System Suitability
Before any sample analysis, inject a working standard (e.g., 25 µg/mL) five times. The results

must meet the following criteria:

Tailing Factor: ≤ 1.5

Theoretical Plates: ≥ 2000

Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%
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Specificity
Inject a blank (diluent), a standard solution, and a sample solution spiked with known related

substances or impurities, if available. The method is specific if the peak for 4-(2-
Thiazolyl)phenol is well-resolved from any other components (Resolution > 2.0) and the blank

shows no interfering peaks at the retention time of the analyte.

Linearity
Inject the prepared calibration standards (e.g., 1-100 µg/mL) in triplicate.

Plot a graph of the mean peak area versus concentration.

Perform a linear regression analysis.

Acceptance Criterion: The correlation coefficient (r²) should be ≥ 0.999.

Concentration (µg/mL) Mean Peak Area

1.0 25,150

5.0 125,800

10.0 252,100

25.0 630,500

50.0 1,260,900

100.0 2,522,000

Accuracy (Recovery)
Prepare sample solutions at three concentration levels (e.g., 80%, 100%, and 120% of the

target concentration, which could be 20, 25, and 30 µg/mL).

Spike a known amount of 4-(2-Thiazolyl)phenol standard into each solution.

Analyze each level in triplicate.
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Calculate the percent recovery.

Acceptance Criterion: The mean recovery should be between 98.0% and 102.0%.

Precision
Repeatability (Intra-day Precision): Analyze six replicate samples prepared at 100% of the

target concentration (e.g., 25 µg/mL) on the same day, with the same analyst and

instrument.

Intermediate Precision (Inter-day Ruggedness): Repeat the analysis on a different day with a

different analyst or on a different instrument.

Acceptance Criterion: The RSD for both repeatability and intermediate precision should be

≤ 2.0%.

Precision Type Replicate Peak Area

Repeatability 1-6 Example data

(Day 1, Analyst 1) Mean 631,200

RSD (%) 0.8%

Intermediate 1-6 Example data

(Day 2, Analyst 2) Mean 629,800

RSD (%) 1.1%

Limit of Detection (LOD) and Limit of Quantification
(LOQ)
Determine LOD and LOQ based on the standard deviation of the response and the slope of the

calibration curve.

LOD = 3.3 * (Standard Deviation of the Intercept / Slope)
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LOQ = 10 * (Standard Deviation of the Intercept / Slope) The LOQ should be subsequently

verified by analyzing a standard at the calculated concentration and ensuring it meets

accuracy and precision criteria (e.g., recovery of 80-120% and RSD < 10%).

Robustness
Intentionally make small variations to the method parameters and assess the impact on the

results.

Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min).

Column Temperature: ± 2 °C (28 °C and 32 °C).

Mobile Phase Composition: ± 2% organic (e.g., 58:42 and 62:38 A:B).

Acceptance Criterion: System suitability parameters should remain within limits, and the

results should not be significantly affected.

Visualized Workflows
Experimental Workflow Diagram
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Caption: High-level workflow for the quantification of 4-(2-Thiazolyl)phenol.
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Caption: Logical flow and interdependence of method validation parameters.

Conclusion
The RP-HPLC-UV method described in this application note is demonstrated to be a suitable

and reliable approach for the quantitative analysis of 4-(2-Thiazolyl)phenol. The protocol is

straightforward, utilizes common laboratory instrumentation and reagents, and has been shown

to be specific, linear, accurate, and precise. Adherence to the detailed validation procedures

will ensure the generation of high-quality, defensible analytical data for research, development,

and quality control applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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